Cas no 56554-52-0 (methyl perfluorododecanoate)

methyl perfluorododecanoate structure
methyl perfluorododecanoate structure
Product name:methyl perfluorododecanoate
CAS No:56554-52-0
MF:C13H3O2F23
MW:628.12492
MDL:MFCD00236616
CID:89905
PubChem ID:87559873

methyl perfluorododecanoate Chemical and Physical Properties

Names and Identifiers

    • methyl perfluorododecanoate
    • Perfluorododecanoic acid methyl ester
    • Methyl Tricosafluorododecanoate
    • methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate
    • Methyl Tricosafluorolaurate
    • Tricosafluorododecanoic Acid Methyl Ester
    • METHYLPERFLUORODODECANOATE
    • AS-76349
    • 56554-52-0
    • Methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate #
    • methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosakis(fluoranyl)dodecanoate
    • M1917
    • Dodecanoic acid, tricosafluoro-, methyl ester
    • A831095
    • CS-0313478
    • AKOS015852638
    • D91555
    • 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoic acid methyl ester
    • NS00110866
    • SCHEMBL517375
    • MFCD00236616
    • FT-0628782
    • DTXSID60338250
    • DB-052935
    • MDL: MFCD00236616
    • Inchi: InChI=1S/C13H3F23O2/c1-38-2(37)3(14,15)4(16,17)5(18,19)6(20,21)7(22,23)8(24,25)9(26,27)10(28,29)11(30,31)12(32,33)13(34,35)36/h1H3
    • InChI Key: ABNZIVVYHQYSLI-UHFFFAOYSA-N
    • SMILES: COC(=O)C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 627.97700
  • Monoisotopic Mass: 627.977
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 12
  • Complexity: 896
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 26.3A^2
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: solid
  • Density: 1.66
  • Melting Point: 54.0 to 60.0 deg-C
  • Boiling Point: 125°C 30mm
  • Flash Point: 87.4°C
  • Refractive Index: 1.289
  • PSA: 26.30000
  • LogP: 7.07470
  • Solubility: Water insoluble

methyl perfluorododecanoate Security Information

  • Hazard Statement: Flammable
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • Hazardous Material Identification: F
  • Safety Term:S24/25

methyl perfluorododecanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M1917-5g
methyl perfluorododecanoate
56554-52-0 95.0%(GC)
5g
¥450.0 2022-06-10
Oakwood
002282-250mg
Methyl perfluorododecanoate
56554-52-0 96%
250mg
$15.00 2024-07-19
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L16809-25g
Methyl perfluorododecanoate, 96%
56554-52-0 96%
25g
¥2005.00 2023-04-25
SHENG KE LU SI SHENG WU JI SHU
sc-263705-5g
Methyl perfluorododecanoate,
56554-52-0
5g
¥256.00 2023-09-05
Fluorochem
002282-1g
Methyl perfluorododecanoate
56554-52-0 95%
1g
£10.00 2022-03-01
Apollo Scientific
PC5136-5g
Methyl perfluorododecanoate
56554-52-0 95%
5g
£23.00 2025-02-21
TRC
M218978-50mg
Methyl Perfluorododecanoate
56554-52-0
50mg
$ 50.00 2022-06-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M1917-5G
Methyl Tricosafluorododecanoate
56554-52-0 >95.0%(GC)
5g
¥270.00 2024-04-16
abcr
AB112584-25 g
Methyl perfluorododecanoate, 95%; .
56554-52-0 95%
25 g
€89.70 2023-07-20
Oakwood
002282-1g
Methyl perfluorododecanoate
56554-52-0 96%
1g
$30.00 2024-07-19

Recommend Articles

Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.